Cas no 61405-54-7 (Benzene, 1-bromo-2-methoxy-4-(phenylthio)-)
61405-54-7 structure
Product Name:Benzene, 1-bromo-2-methoxy-4-(phenylthio)-
CAS No:61405-54-7
MF:C13H11BrOS
MW:295.194841623306
CID:480614
PubChem ID:71396154
Update Time:2025-04-19
Benzene, 1-bromo-2-methoxy-4-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-2-methoxy-4-(phenylthio)-
- 1-bromo-2-methoxy-4-phenylsulfanylbenzene
- 1-Bromo-2-methoxy-4-(phenylsulfanyl)benzene
- 61405-54-7
- DTXSID60817737
-
- Inchi: 1S/C13H11BrOS/c1-15-13-9-11(7-8-12(13)14)16-10-5-3-2-4-6-10/h2-9H,1H3
- InChI Key: RVBXXKAVJGCSRB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1OC)SC1C=CC=CC=1
Computed Properties
- Exact Mass: 293.97143
- Monoisotopic Mass: 293.97140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 34.5Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-bromo-2-methoxy-4-(phenylthio)- Related Literature
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
61405-54-7 (Benzene, 1-bromo-2-methoxy-4-(phenylthio)-) Related Products
- 1879-16-9(p-Methoxythioanisole)
- 101657-79-8(Cyanic acid,C,C'-(thiodi-4,1-phenylene) ester)
- 1774-36-3(4,4'-Dimethoxydiphenylsulfoxide)
- 2388-74-1(3-Methoxythioanisole)
- 24920-39-6(Benzene,2-(ethylthio)-1,4-dimethoxy-)
- 15570-12-4(3-Methoxybenzenethiol)
- 2388-73-0(2-Methoxythioanisole)
- 3393-77-9(4,4'-Dimethoxy Diphenyl Sulfide)
- 262-20-4(phenoxathiine)
- 14372-67-9(Thiocyanic acid,3-methoxyphenyl ester)
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